Cas no 128119-36-8 (Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI))
128119-36-8 structure
Product Name:Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI)
CAS No:128119-36-8
MF:C13H16N2O4
MW:264.277143478394
CID:190081
PubChem ID:451964
Update Time:2025-04-19
Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI)
- 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-prop-2-ynyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 1-[(2R,4S,5S)-5-(hydroxymethyl)-4-prop-2-ynyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- DTXSID10155813
- 128119-36-8
- 3'-Propargyl-ddT
- 3'-Propargyl-3'-deoxythymidine
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- Inchi: 1S/C13H16N2O4/c1-3-4-9-5-11(19-10(9)7-16)15-6-8(2)12(17)14-13(15)18/h1,6,9-11,16H,4-5,7H2,2H3,(H,14,17,18)/t9-,10+,11+/m0/s1
- InChI Key: CXDXZGAIJCYUCT-HBNTYKKESA-N
- SMILES: O1[C@H](C[C@H](CC#C)[C@H]1CO)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 264.111
- Monoisotopic Mass: 264.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.272
- Refractive Index: 1.548
Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
128119-36-8 (Thymidine,3'-deoxy-3'-(2-propynyl)- (9CI)) Related Products
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